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Compound of Interest

Compound Name: Rhamnetin 3-galactoside

Cat. No.: B13422609 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, properties, and

biological activities of Rhamnetin 3-galactoside, a naturally occurring flavonoid glycoside. The

information presented herein is intended to support research and development efforts in the

fields of pharmacology, medicinal chemistry, and drug discovery.

Chemical Structure and Properties
Rhamnetin 3-galactoside is a flavonoid, specifically a glycoside of the flavonol rhamnetin. The

galactose moiety is attached at the 3-position of the rhamnetin backbone.

Chemical Structure:
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Figure 1: 2D structure of Rhamnetin 3-galactoside.

Table 1: Chemical and Physical Properties of Rhamnetin 3-galactoside
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Property Value Source(s)

IUPAC Name

2-(3,4-dihydroxyphenyl)-5-

hydroxy-7-methoxy-3-

[(2S,3R,4S,5R,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]oxychromen-4-one

[1]

Synonyms
Rhamnetin-3-O-galactoside,

62858-07-5
[1][2]

Molecular Formula C22H22O12 [2]

Molecular Weight 478.4 g/mol [2]

Physical Form Powder [2]

Purity ≥ 98% [2]

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol
[3]

Melting Point
Not explicitly available in the

provided search results.

XLogP3-AA 0.7 [1]

Hydrogen Bond Donor Count 7 [1]

Hydrogen Bond Acceptor

Count
12 [1]

Biological Activities and Signaling Pathways
Rhamnetin 3-galactoside and its aglycone, rhamnetin, have been reported to exhibit a range

of biological activities, including anti-inflammatory, antioxidant, and anticancer effects. These

activities are mediated through the modulation of several key signaling pathways.

Anti-inflammatory Activity
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Rhamnetin and its glycosides have demonstrated potent anti-inflammatory properties. The

primary mechanism involves the inhibition of pro-inflammatory mediators and the modulation of

key signaling cascades.

Signaling Pathway:

The anti-inflammatory effects of rhamnetin are significantly mediated by the downregulation of

the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling

pathways.

NF-κB Pathway: In response to inflammatory stimuli like lipopolysaccharide (LPS), the IκB

kinase (IKK) complex is activated, leading to the phosphorylation and subsequent

degradation of the inhibitor of κB (IκB). This allows the NF-κB dimers (typically p65/p50) to

translocate to the nucleus, where they induce the transcription of pro-inflammatory genes,

including cytokines (TNF-α, IL-6) and enzymes (iNOS, COX-2). Rhamnetin and its

glycosides can inhibit the phosphorylation of IKK and IκBα, thereby preventing NF-κB

nuclear translocation and subsequent gene expression.[4][5][6][7]

MAPK Pathway: The MAPK family, including p38, c-Jun N-terminal kinase (JNK), and

extracellular signal-regulated kinase (ERK), plays a crucial role in inflammation.[8][9]

Rhamnetin has been shown to suppress the phosphorylation of p38, JNK, and ERK in

response to inflammatory stimuli, leading to a reduction in the production of inflammatory

mediators.[8]
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Rhamnetin 3-galactoside in Anti-inflammatory Signaling
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Diagram 1: Rhamnetin 3-galactoside's role in anti-inflammatory signaling.
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Antioxidant Activity
Flavonoids are well-known for their antioxidant properties, which are attributed to their ability to

scavenge free radicals and chelate metal ions.

Mechanism of Action:

The antioxidant activity of Rhamnetin 3-galactoside is primarily due to the hydroxyl groups on

its aromatic rings, which can donate a hydrogen atom to free radicals, thereby neutralizing

them. Additionally, it can enhance the activity of endogenous antioxidant enzymes.
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Antioxidant Mechanism of Rhamnetin 3-galactoside
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Anticancer Signaling Pathway of Rhamnetin in MCF-7 Cells
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Workflow for Anti-inflammatory Assays
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Workflow for Anticancer Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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